Cas no 20552-63-0 ([1,2,4]Triazolo[4,3-b]pyridazin-6-ol)

[1,2,4]Triazolo[4,3-b]pyridazin-6-ol structure
20552-63-0 structure
Product Name:[1,2,4]Triazolo[4,3-b]pyridazin-6-ol
CAS No:20552-63-0
MF:C5H4N4O
MW:136.111459732056
CID:2656535
PubChem ID:585781
Update Time:2025-04-21

[1,2,4]Triazolo[4,3-b]pyridazin-6-ol Chemical and Physical Properties

Names and Identifiers

    • 5H-[1,2,4]triazolo[4,3-b]pyridazin-6-one
    • AKOS004896965
    • 20552-63-0
    • HMS1625O06
    • 1,2,4-Triazolo[4,3-b]pyridazin-6-ol
    • [1,2,4]triazolo[4,3-b]pyridazin-6(5h)-one
    • [1,2,4]triazolo[4,3-b]pyridazin-6-ol
    • BBL011289
    • VS-02914
    • s-Triazolo[4,3-b]pyridazin-6-ol
    • LDGXFPTUGULLJC-UHFFFAOYSA-N
    • 1,2,4-Triazolo[4,3-b]pyridazin-6(5H)-one
    • 65148-48-3
    • SCHEMBL2652284
    • DTXSID40942733
    • STK941235
    • [1,2,4]Triazolo[4,3-b]pyridazin-6-ol
    • Inchi: 1S/C5H4N4O/c10-5-2-1-4-7-6-3-9(4)8-5/h1-3H,(H,8,10)
    • InChI Key: LDGXFPTUGULLJC-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=NN=CN2N1

Computed Properties

  • Exact Mass: 136.03851076Da
  • Monoisotopic Mass: 136.03851076Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 59.8Ų
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